Cas no 1548-81-8 (1-bromo-2-(bromomethyl)-3-fluorobenzene)

• Product Name: 1-bromo-2-(bromomethyl)-3-fluorobenzene
• CAS No: 1548-81-8
• MF: C₇H₅Br₂F
• MW: 267.921004056931
• MDL: MFCD10698675
• CID: 117810
• PubChem ID: 24820209
• Update Time: 2025-10-25

1-bromo-2-(bromomethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-(bromomethyl)-3-fluoro-
• 1-bromo-2-(bromomethyl)-3-fluoroBenzene
• 2-Fluoro-6-bromobenzyl bromide
• 6-BROMO-2-FLUOROBENZYL BROMIDE
• 6-Fluor-2-brom-benzylbromid
• CTK4C8450
• SBB070912
• SureCN4243083
• DTXSID90647448
• AKOS014096917
• AS-46150
• A809583
• 2-BROMO-6-FLUOROBENZYL BROMIDE
• YCICURIWHWLGTN-UHFFFAOYSA-N
• 1548-81-8
• 6-Fluoro-2-bromobenzyl Bromide
• CL8948
• SCHEMBL4243083
• SY118951
• Benzene, 1-bromo-2-(bromomethyl)-3-fluoro-
• FT-0656210
• EN300-125351
• MFCD10698675
• DB-064062
• 1-bromo-2-(bromomethyl)-3-fluorobenzene

• MDL： MFCD10698675
• Inchi： 1S/C7H5Br2F/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： YCICURIWHWLGTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CBr)F

Computed Properties

• Exact Mass: 265.87415
• Monoisotopic Mass: 265.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.92
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.923
• Boiling Point: 249°Cat760mmHg
• Flash Point: 104.4°C
• Refractive Index: 1.583
• PSA: 0
• LogP: 3.48310

Additional information on 1-bromo-2-(bromomethyl)-3-fluorobenzene

1-Bromo-2-(Bromomethyl)-3-Fluorobenzene: A Comprehensive Overview

1-Bromo-2-(bromomethyl)-3-fluorobenzene, also known by its CAS number 1548-81-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 1-position, a bromomethyl group at the 2-position, and a fluorine atom at the 3-position on a benzene ring. The presence of multiple halogen substituents makes this compound particularly interesting for researchers exploring the properties of halogenated aromatic compounds.

The synthesis of 1-bromo-2-(bromomethyl)-3-fluorobenzene involves advanced organic chemistry techniques, often utilizing electrophilic substitution reactions. The compound's stability and reactivity are influenced by the electronic effects of the substituents, with bromine and fluorine atoms exerting strong electron-withdrawing effects. This makes the compound highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution and coupling reactions.

Recent studies have highlighted the potential of 1-bromo-2-(bromomethyl)-3-fluorobenzene in materials science, particularly in the development of novel polymers and high-performance materials. Researchers have found that the compound's bromomethyl group can serve as a versatile building block for constructing complex molecular architectures. For instance, it has been used as an intermediate in the synthesis of advanced fluoropolymers, which exhibit exceptional thermal and chemical resistance.

In addition to its role in materials science, 1-bromo-2-(bromomethyl)-3-fluorobenzene has shown promise in medicinal chemistry. Its unique electronic properties make it an attractive candidate for drug design, particularly in the development of bioisosteric replacements for existing pharmaceutical compounds. Recent findings suggest that the compound could be used to modify drug molecules to improve their pharmacokinetic profiles without compromising their therapeutic efficacy.

The compound's ability to undergo various types of cross-coupling reactions has also been explored extensively. For example, its bromine atoms can act as leaving groups in Suzuki-Miyaura couplings, enabling the formation of biaryl structures with high precision. This property has led to its use in the synthesis of complex natural products and bioactive molecules.

From an environmental perspective, understanding the fate and transport of 1-bromo-2-(bromomethyl)-3-fluorobenzene in various ecosystems is crucial. Recent research has focused on its degradation pathways under different environmental conditions, such as photolysis and microbial action. These studies aim to assess the compound's potential impact on aquatic and terrestrial ecosystems and inform strategies for its safe handling and disposal.

In conclusion, 1-bromo-2-(bromomethyl)-3-fluorobenzene is a multifaceted compound with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable tool for scientists across diverse disciplines.